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Once a critical component in wartime ordnance and later a key innovation in commercial
blasting agents, methylamine nitrate has a storied history in the field of energetic materials.
This potent oxidizer salt, while less ubiquitous than ammonium nitrate, possesses unique
properties that have secured its place in specialized explosive formulations. This technical
guide provides an in-depth exploration of the historical development, chemical properties,
synthesis, and performance characteristics of methylamine nitrate in explosives, tailored for a
scientific audience.

A Historical Trajectory: From Wartime Expedient to
Commercial Innovation

Methylamine nitrate first gained prominence during World War I, where it was utilized by
German chemists in various explosive compositions.[1][2][3] Its favorable oxygen balance
compared to ammonium nitrate made it a valuable ingredient, enabling more efficient and
complete combustion within explosive formulations.[2][3]

Following the war, the widespread availability and low cost of ammonium nitrate-based
explosives, such as ANFO (Ammonium Nitrate/Fuel Oil), led to a decline in the use of
methylamine nitrate.[3] However, the 1960s and 1970s witnessed a resurgence of interest in
this compound, spearheaded by E.l. du Pont de Nemours and Company (DuPont).[1][3] In their
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quest for a safer and more effective replacement for nitroglycerin-based dynamite, DuPont
developed the "Tovex" line of water-gel explosives.[1][4]

A key innovation in the Tovex formulations was the use of methylamine nitrate, referred to by
DuPont as PR-M, as a sensitizer for ammonium nitrate.[1][2] This combination offered
significant advantages over traditional dynamite, including lower toxicity, safer manufacturing
and handling, and improved performance in wet conditions.[1][5] The Tovex family of
explosives, with their methylamine nitrate component, proved to be a commercial success
and largely replaced dynamite in many industrial applications.[1]

Physicochemical and Explosive Properties

Methylamine nitrate (CH3NHsNO:s) is the salt formed from the neutralization of methylamine
with nitric acid.[2][3] Its molecular and explosive properties are summarized in the tables below.

Physicochemical Properties of Methylamine

Nitrate

Property Value

Molecular Formula CHeN203[2][6]

Molar Mass 94.07 g/mol [2][6]
Appearance Colorless crystalline solid
Melting Point 104.7-108.5 °C[3]
Boiling Point 206.8 °C[3]

Density 1.243 g/cm3 at 20°CJ3]
Solubility in Water Highly soluble[3]
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Explosive Properties of Methylamine Nitrate
and Formulations

Property Value

Tovex (Ammonium Nitrate & Methylamine
Nitrate based)

Detonation Velocity ~4,000 - 6,300 m/s[1][3]

Pure Methylamine Nitrate (Data Limited)

Heat of Explosion (calculated) Data not readily available in searches
Impact Sensitivity (BAM Fallhammer) Data not readily available in searches
Friction Sensitivity (BAM Friction Test) Data not readily available in searches

Experimental Protocols
Synthesis of Methylamine Nitrate

A common laboratory-scale synthesis of methylamine nitrate involves the neutralization of
methylamine with nitric acid. A detailed industrial method involves the reaction of ammonium
nitrate with formaldehyde.

Method 1: Neutralization

o Reaction Setup: A solution of methylamine in water is placed in a reaction vessel equipped
with a stirrer and a cooling bath.

o Acid Addition: A stoichiometric amount of nitric acid is slowly added to the methylamine
solution while maintaining a low temperature (typically below 30°C) to control the exothermic
reaction.

o Neutralization: The nitric acid is added until the solution reaches a neutral pH.

» Crystallization: The resulting solution is then concentrated by evaporation, and methylamine
nitrate is crystallized out of the solution.
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 Purification: The crystals are filtered, washed with a cold solvent (e.qg., ethanol), and dried.
Method 2: From Ammonium Nitrate and Formaldehyde
This method produces a mixture of methylamine nitrates.

o Reaction Mixture: A mixture of 800 parts by weight of ammonium nitrate, 620 parts by weight
of 37% commercial-grade formaldehyde, and 50 parts by weight of sodium formate is
prepared.[7]

o Heating: The mixture is slowly heated to 70-80°C. The exothermic reaction will then raise the
temperature to 95-100°C.[7]

e Reaction Maintenance: The temperature is maintained at 100-105°C with additional heating
for 2 hours.[7]

o Evaporation and Neutralization: The resulting reaction mixture, containing unreacted
ammonium nitrate and a methylamine nitrate mixture, can be evaporated to the desired
water content. The distillate, containing a minor amount of formic acid, can be neutralized
with ammonia.[7]

Performance Testing

Detonation Velocity Measurement (D'Autriche Method)

This method compares the detonation velocity of the test explosive with that of a detonating
cord with a known, stable detonation velocity.

e A column of the explosive to be tested is prepared.

e Two points are marked on the explosive column at a known distance apart.
e Alength of detonating cord is laid out, and its midpoint is marked.

o Two detonators are inserted into the explosive column at the marked points.

e The ends of the detonating cord are initiated simultaneously by the detonation of the
explosive column.
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e The point where the two detonation waves in the cord collide is marked.
e The distance from the midpoint of the cord to the collision point is measured.

o The detonation velocity of the explosive is then calculated based on the known velocity of
the detonating cord and the measured distances.

Impact Sensitivity (BAM Fallhammer Test)

This test determines the energy required to cause a sample to react (explode or deflagrate)
upon impact.

A small sample of the explosive is placed in a standardized apparatus consisting of a steel
anvil and a drop weight.

The drop weight is released from a specific height, impacting the sample.
Observations are made for any signs of reaction (e.g., flash, smoke, or audible report).

The test is repeated at various drop heights to determine the 50% probability of initiation (the
height at which there is a 50% chance of a reaction).

The impact energy is calculated from the mass of the drop weight and the drop height.
Friction Sensitivity (BAM Friction Test)

This test assesses the sensitivity of an explosive to frictional stimuli.

A small amount of the explosive is placed on a porcelain plate.

A porcelain pin is then subjected to a specific load and drawn across the sample at a
constant speed.

The test is repeated with increasing loads until a reaction (e.g., crackling, sparks, or ignition)
is observed.

The friction sensitivity is reported as the load at which a reaction occurs.
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Logical Relationships and Pathways
Synthesis of Methylamine Nitrate

The synthesis of methylamine nitrate from methylamine and nitric acid is a straightforward

acid-base neutralization reaction.

Methylamine (CH3NH2)

+ Nitric Acid

Methylamine Nitrate (CHsNHsNOs)  [--YPP%% ol water (H20)

Nitric Acid (HNO3)

Click to download full resolution via product page

Caption: Synthesis of Methylamine Nitrate via Neutralization.

Thermal Decomposition of Methylamine Nitrate

The thermal decomposition of methylamine nitrate is a complex process that can proceed
through various pathways depending on the conditions. A simplified representation of a
potential initial decomposition step is the dissociation into its constituent amine and acid,
followed by further reactions.

Methylamine (CHsNHz)
Further Reactions

Dissociation \
Decomposition Products

Heat (8) (N20, H20, etc.)

Dissociation —W
Nitric Acid (HNOs)
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Caption: Simplified Thermal Decomposition Pathway of Methylamine Nitrate.
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In conclusion, methylamine nitrate has played a significant, albeit sometimes overlooked, role
in the history of explosives. Its unique properties offered advantages in both military and
commercial applications, driving innovations in explosive formulations. While specific
quantitative data on the pure compound remains somewhat elusive in open literature, its
performance as a key component in mixtures like Tovex is well-documented, solidifying its
importance in the field of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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